Cas no 1214378-62-7 (3,5-Difluoro-4-(trifluoromethyl)biphenyl)

• Product Name: 3,5-Difluoro-4-(trifluoromethyl)biphenyl
• CAS No: 1214378-62-7
• MF: C₁₃H₇F₅
• MW: 258.186701059341
• CID: 4998336
• Update Time: 2025-05-28

3,5-Difluoro-4-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-4-(trifluoromethyl)biphenyl
• 1,3-difluoro-5-phenyl-2-(trifluoromethyl)benzene
• 3,5-Difluoro-4-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F5/c14-10-6-9(8-4-2-1-3-5-8)7-11(15)12(10)13(16,17)18/h1-7H
• InChI Key： PYJVZPBFUJUQAY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(F)(F)F)F)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3,5-Difluoro-4-(trifluoromethyl)biphenyl

Recent Advances in the Application of 3,5-Difluoro-4-(trifluoromethyl)biphenyl (CAS: 1214378-62-7) in Chemical Biology and Pharmaceutical Research

The compound 3,5-Difluoro-4-(trifluoromethyl)biphenyl (CAS: 1214378-62-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have demonstrated that 3,5-Difluoro-4-(trifluoromethyl)biphenyl serves as a versatile intermediate in the synthesis of complex bioactive molecules. Its trifluoromethyl and difluoro substituents confer enhanced metabolic stability and lipophilicity, making it an attractive scaffold for the design of novel pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry reported its successful incorporation into a series of kinase inhibitors, showing promising activity against resistant cancer cell lines.

In the realm of chemical biology, researchers have exploited the unique electronic properties of this biphenyl derivative to develop fluorescent probes for cellular imaging. The compound's ability to undergo specific molecular interactions while maintaining photostability has made it particularly valuable for tracking intracellular processes. A recent Nature Chemical Biology publication detailed its use in developing a new class of environment-sensitive probes for studying protein-protein interactions in live cells.

From a synthetic chemistry perspective, novel methodologies have emerged for the efficient preparation of 3,5-Difluoro-4-(trifluoromethyl)biphenyl and its derivatives. A 2024 paper in Organic Letters described a palladium-catalyzed cross-coupling approach that significantly improves yield and reduces byproduct formation compared to traditional methods. This advancement has important implications for scaling up production while maintaining high purity standards required for pharmaceutical applications.

Pharmacological investigations have revealed interesting structure-activity relationships for derivatives of 1214378-62-7. Molecular modeling studies suggest that the compound's unique substitution pattern allows for optimal binding to various biological targets while maintaining favorable drug-like properties. Current research efforts are focused on exploring its potential as a core structure for developing modulators of challenging targets such as protein-protein interactions and allosteric binding sites.

Looking forward, the scientific community anticipates expanded applications of 3,5-Difluoro-4-(trifluoromethyl)biphenyl in areas such as targeted drug delivery and theranostics. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and neurological indications. As research continues to elucidate its full potential, this molecule is poised to make significant contributions to the development of next-generation therapeutics.